Cas no 33405-80-0 (4(3H)-Pteridinone,2-amino-5,6,7,8-tetrahydro-6-(2-hydroxy-1-oxopropyl)-)

• Product Name: 4(3H)-Pteridinone,2-amino-5,6,7,8-tetrahydro-6-(2-hydroxy-1-oxopropyl)-
• CAS No: 33405-80-0
• MF: C₉H₁₃N₅O₃
• MW: 239.231220960617
• CID: 306101
• PubChem ID: 135398702
• Update Time: 2025-04-19

4(3H)-Pteridinone,2-amino-5,6,7,8-tetrahydro-6-(2-hydroxy-1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pteridinone,2-amino-5,6,7,8-tetrahydro-6-(2-hydroxy-1-oxopropyl)-
• 2-amino-6-(2-hydroxypropanoyl)-5,6,7,8-tetrahydro-1H-pteridin-4-one
• 6-Lactoyl tetrahydropterin
• Lactoyl-PH4
• 2-amino-6-(2-hydroxypropanoyl)-3,4,5,6,7,8-hexahydropteridin-4-one
• ZINC00901992
• 2-amino-6-(2-hydroxypropanoyl)-5,6,7,8-tetrahydropteridin-4(3H)-one
• CHEBI:17248
• Dihydrobiopterin (H2B)
• 6-1'-Oxo-2'-hydroxypropyl tetrahydropterin
• NS00120778
• C04244
• 2-amino-6-lactoyl-5,6,7,8-tetrahydropteridin-4(3H)-one
• 2-Hydroxy-1-(4-hydroxy-2-imino-1,2,5,6,7,8-hexahydropteridin-6-yl)propan-1-one
• Lactoyl-H4-pterin
• 6-Lactoyl-5,6,7,8-tetrahydropterin
• 33405-80-0
• 4(1H)-Pteridinone, 2-amino-5,6,7,8-tetrahydro-6-(2-hydroxy-1-oxopropyl)-, (S)-
• 2-amino-6-(2-hydroxypropanoyl)-5,6,7,8-tetrahydro-3H-pteridin-4-one
• Q27102282
• BDBM31792
• 6-Lactoyltetrahydropterin
• SCHEMBL1858785
• DTXSID10955032

• Inchi： 1S/C9H13N5O3/c1-3(15)6(16)4-2-11-7-5(12-4)8(17)14-9(10)13-7/h3-4,12,15H,2H2,1H3,(H4,10,11,13,14,17)
• InChI Key： HKCYZTKHPLJZDR-UHFFFAOYSA-N
• SMILES： O=C(C(C)O)C1CNC2=C(C(NC(N)=N2)=O)N1

Computed Properties

• Exact Mass: 239.10199
• Monoisotopic Mass: 239.101839
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129
• XLogP3: -1.6

Experimental Properties

• Density: 1.88
• Boiling Point: 478.3°Cat760mmHg
• Flash Point: 243.1°C
• Refractive Index: 1.821
• PSA: 128.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives